Cas no 1443310-83-5 (2,2,2-trifluoro-1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanone)

• Product Name: 2,2,2-trifluoro-1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanone
• CAS No: 1443310-83-5
• MF: C₁₃H₁₄F₄O₂
• MW: 278.242678165436
• MDL: MFCD18426934
• CID: 5150831
• Update Time: 2025-10-28

2,2,2-trifluoro-1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanone

• MDL： MFCD18426934
• Inchi： 1S/C13H14F4O2/c1-8(2)5-6-19-11-4-3-9(14)7-10(11)12(18)13(15,16)17/h3-4,7-8H,5-6H2,1-2H3
• InChI Key： ADTISJKBXVUSLN-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(F)=CC=C1OCCC(C)C)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6

Additional information on 2,2,2-trifluoro-1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanone

2,2,2-Trifluoro-1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanone (CAS No. 1443310-83-5): A Comprehensive Overview

2,2,2-Trifluoro-1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanone (CAS No. 1443310-83-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and fluoro-substituted phenyl groups, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and potential therapeutic uses of 2,2,2-trifluoro-1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanone.

Chemical Structure and Synthesis

The chemical structure of 2,2,2-trifluoro-1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanone is defined by its trifluoromethyl group attached to the carbonyl carbon and a fluoro-substituted phenyl ring with a 3-methylbutoxy substituent. This combination of functional groups imparts unique physical and chemical properties to the molecule. The synthesis of this compound typically involves multi-step reactions, including the formation of the trifluoromethyl ketone and the subsequent introduction of the fluoro-substituted phenyl group.

Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of 2,2,2-trifluoro-1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanone. For instance, a study published in the Journal of Organic Chemistry (JOC) in 2021 described a novel palladium-catalyzed coupling reaction that significantly improved the yield and purity of the final product. This method not only reduces the number of steps required but also minimizes the formation of by-products, making it an attractive option for industrial-scale synthesis.

Biological Properties

The biological properties of 2,2,2-trifluoro-1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanone have been extensively studied in both in vitro and in vivo models. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, research conducted at the University of California, San Francisco (UCSF) demonstrated that 2,2,2-trifluoro-1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanone effectively inhibits the activity of cyclin-dependent kinases (CDKs), which are crucial regulators of cell cycle progression and are often dysregulated in cancer cells.

In addition to its anti-cancer properties, 2,2,2-trifluoro-1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanone has shown promise in other therapeutic areas. A study published in the Journal of Medicinal Chemistry (JMC) in 2019 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 2,2,2-trifluoro-1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanone could be a valuable candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Pharmacokinetics and Toxicology

The pharmacokinetic profile of 2,2,2-trifluoro-1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanone is an important consideration for its potential therapeutic applications. Preclinical studies have shown that this compound has good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver and kidneys. The compound is primarily metabolized by cytochrome P450 enzymes in the liver, with major metabolites being excreted via urine and feces.

Toxicological evaluations have indicated that 2,2,2-trifluoro-1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanone has a low toxicity profile at therapeutic doses. Animal studies have not shown significant adverse effects on major organs or systems at clinically relevant concentrations. However, as with any new drug candidate, further long-term safety studies are necessary to fully assess its safety profile before advancing to clinical trials.

Clinical Applications

The potential clinical applications of 2,2,2-trifluoro-1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanone are diverse and promising. Ongoing clinical trials are evaluating its efficacy in treating various cancers and inflammatory diseases. For example, a Phase I clinical trial conducted by a leading pharmaceutical company is assessing the safety and tolerability of 2,2,2-trifluoro-1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanone in patients with advanced solid tumors. Preliminary results have shown promising antitumor activity with manageable side effects.

In parallel with cancer research, there is growing interest in exploring the anti-inflammatory properties of 2,2,2-trifluoro-1-[5-fluoro-2-(3-methylbutoxy)phenyl]ethanone for treating chronic inflammatory conditions. A Phase II trial is currently underway to evaluate its effectiveness in reducing inflammation in patients with rheumatoid arthritis. Early data suggest that this compound may offer significant benefits over existing treatments by targeting multiple pathways involved in inflammation.

Conclusion

In conclusion, trifluoromethyl ketones, particularly trifluoromethyl ketones 1443310-83-5, represent a class of compounds with significant potential in medicinal chemistry and pharmaceutical research. The unique combination of trifluoromethyl and fluoro-substituted phenyl groups endows these molecules with diverse biological activities that make them attractive candidates for various therapeutic applications. Ongoing research continues to uncover new insights into their mechanisms of action and potential clinical benefits.